Strontium-89
Overview
Description
Strontium Sr-89 is a radioisotope of strontium, a heavy metal found naturally as a non-radioactive element. With a half-life of 50 days, strontium-89 is a beta emitter that is metabolized much like calcium. This agent is preferentially absorbed by osteoblastic bone metastases. (NCI04)
Scientific Research Applications
Radiotherapy and Pain Palliation
Strontium-89 is primarily utilized in the field of radiotherapy, especially for pain palliation in cancer patients with bone metastases. Studies have shown that this compound selectively localizes in bone mineral, particularly in areas of active osteogenesis related to primary cancer and metastasis. Its beta radiation targets primary and metastatic bone sites, providing significant pain relief in these patients (Kossman & Weiss, 2000); (Ying Kang, 2018); (Giammarile, Mognetti, & Resche, 2001).
Diagnostic Applications
Diagnostic applications of this compound include assessing the effectiveness of treatment through nuclear medicine imaging. By evaluating the interaction of gamma rays emitted from Strontium-85 (present in this compound solutions) with imaging collimators, the distribution and concentration of this compound in bone metastases can be visualized (Owaki, Inoue, Narita, Tsuda, & Fukushi, 2017).
Environmental and Geological Research
This compound's isotopic properties are also used in environmental and geological research. Studies involving Strontium isotopes, like 87Sr/86Sr, help in tracking wildlife, understanding geological formations, and forensic science applications. This includes assessing the geographical origin of various elements and artifacts (Semenishchev & Voronina, 2019); (Flockhart, Kyser, Chipley, Miller, & Norris, 2015); (Bataille, von Holstein, Laffoon, Willmes, Liu, & Davies, 2018).
Bioassay and Radiotoxicity Studies
This compound is used in bioassay and radiotoxicity studies, especially in the context of nuclear accidents and environmental contamination. This includes determining this compound and Strontium-90 in biological samples and environmental materials, such as food and milk, to assess radiotoxicity levels and contamination risks (Pittet, Bochud, & Froidevaux, 2019); (Lee, Bakhtiar, Akbarzadeh, & Lee, 2000).
Properties
CAS No. |
14158-27-1 |
---|---|
Molecular Formula |
S |
Molecular Weight |
88.907451 g/mol |
IUPAC Name |
strontium-89 |
InChI |
InChI=1S/Sr/i1+1 |
InChI Key |
CIOAGBVUUVVLOB-OUBTZVSYSA-N |
Isomeric SMILES |
[89Sr] |
SMILES |
[Sr] |
Canonical SMILES |
[Sr] |
Synonyms |
89Sr radioisotope Sr-89 radioisotope Strontium-89 |
Origin of Product |
United States |
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